Cas no 1443354-68-4 (5-(2-fluoro-5-methylphenoxy)pentanenitrile)

• Product Name: 5-(2-fluoro-5-methylphenoxy)pentanenitrile
• CAS No: 1443354-68-4
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• MDL: MFCD18911514
• CID: 5180269
• Update Time: 2026-03-05

5-(2-fluoro-5-methylphenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-5-methylphenoxy)pentanenitrile

• MDL： MFCD18911514
• Inchi： 1S/C12H14FNO/c1-10-5-6-11(13)12(9-10)15-8-4-2-3-7-14/h5-6,9H,2-4,8H2,1H3
• InChI Key： ICUJKWXDEGUCPM-UHFFFAOYSA-N
• SMILES： C(#N)CCCCOC1=CC(C)=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 5-(2-fluoro-5-methylphenoxy)pentanenitrile

Introduction to 5-(2-fluoro-5-methylphenoxy)pentanenitrile (CAS No. 1443354-68-4)

5-(2-fluoro-5-methylphenoxy)pentanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1443354-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a nitrile functional group and a phenoxy side chain, which are commonly employed in the synthesis of bioactive agents. The presence of a fluorine atom at the 2-position of the phenyl ring and a methyl group at the 5-position introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural features of 5-(2-fluoro-5-methylphenoxy)pentanenitrile contribute to its potential utility in various pharmacological applications. The nitrile group (-CN) is known for its ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions, while the phenoxy moiety often enhances lipophilicity and metabolic stability. The fluorine substituent, in particular, is widely recognized for its ability to modulate pharmacokinetic properties, such as bioavailability and metabolic clearance, by influencing electron density and molecular polarity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their enhanced binding affinity and resistance to enzymatic degradation. Studies have demonstrated that fluorine atoms can significantly improve the pharmacological activity of small molecules by altering their electronic distribution and steric hindrance. The combination of a fluoro-substituted phenyl ring with a pentanenitrile backbone in 5-(2-fluoro-5-methylphenoxy)pentanenitrile positions it as a versatile scaffold for designing new therapeutic agents.

Research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structure to achieve desired pharmacological effects. The compound’s nitrile group can serve as a proton acceptor or participate in coordinate covalent bonding, depending on the biological context. This flexibility makes it an attractive component for designing molecules with specific target interactions. Additionally, the phenoxy side chain can be further functionalized to introduce additional pharmacophores, expanding its potential applications in drug development.

One of the most compelling aspects of 5-(2-fluoro-5-methylphenoxy)pentanenitrile is its potential role in addressing unmet medical needs. Current research efforts are focused on identifying novel compounds that exhibit improved efficacy and reduced side effects compared to existing therapies. The structural motifs present in this compound suggest that it may have applications in areas such as anti-inflammatory, antiviral, or anticancer drug discovery. By leveraging its unique chemical properties, scientists aim to develop next-generation pharmaceuticals that offer enhanced therapeutic benefits.

The synthesis of 5-(2-fluoro-5-methylphenoxy)pentanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The introduction of fluorine atoms into aromatic systems typically requires specialized reagents and conditions to achieve regioselectivity and minimize unwanted byproducts. These synthetic challenges underscore the importance of expertise in organic chemistry for the successful preparation of such compounds.

Evaluation of 5-(2-fluoro-5-methylphenoxy)pentanenitrile in preclinical studies has revealed promising preliminary results. In vitro assays have shown that this compound exhibits moderate binding affinity to certain biological targets, suggesting its potential as an intermediate in drug design. Furthermore, computational modeling studies have been conducted to predict its interaction with proteins and enzymes, providing insights into possible mechanisms of action. These findings support further investigation into its pharmacological profile and therapeutic potential.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their incorporation into drug candidates has led to several FDA-approved medications that demonstrate improved clinical outcomes. The ability of fluorine atoms to enhance molecular stability and binding affinity has made them indispensable tools for medicinal chemists seeking to develop innovative therapies. As research continues to uncover new applications for fluorinated compounds like 5-(2-fluoro-5-methylphenoxy)pentanenitrile, their importance in addressing complex diseases is likely to grow.

In conclusion, 5-(2-fluoro-5-methylphenoxy)pentanenitrile (CAS No. 1443354-68-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a fluoro-substituted phenyl ring, a methylated phenoxy side chain, and a nitrile group makes it an attractive scaffold for designing novel bioactive molecules. Ongoing research efforts aim to fully elucidate its pharmacological properties and explore its potential as a lead compound for new drugs targeting various diseases.